Cas no 1353988-02-9 (1-(2,4-Dichlorobenzyl)-1,4-diazepane hydrochloride)

• Product Name: 1-(2,4-Dichlorobenzyl)-1,4-diazepane hydrochloride
• CAS No: 1353988-02-9
• MF: C₁₂H₁₇Cl₃N₂
• MW: 295.635780096054
• CID: 2091571
• PubChem ID: 66570116
• Update Time: 2025-05-24

1-(2,4-Dichlorobenzyl)-1,4-diazepane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-Dichlorobenzyl)-1,4-diazepane hydrochloride
• 1-[(2,4-dichlorophenyl)methyl]-1,4-diazepane;hydrochloride
• G67771
• 1-[(2,4-DICHLOROPHENYL)METHYL]-1,4-DIAZEPANE HYDROCHLORIDE
• 1353988-02-9
• DB-237456
• 1-(2,4-Dichloro-benzyl)-[1,4]diazepane hydrochloride
• 1-(2,4-Dichlorobenzyl)-1,4-diazepanehydrochloride
• AKOS024464268

• MDL： MFCD21098843
• Inchi： 1S/C12H16Cl2N2.ClH/c13-11-3-2-10(12(14)8-11)9-16-6-1-4-15-5-7-16;/h2-3,8,15H,1,4-7,9H2;1H
• InChI Key： CMKMRHTWEBIONG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CN1CCNCCC1)Cl.Cl

Computed Properties

• Exact Mass: 294.045732g/mol
• Monoisotopic Mass: 294.045732g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Additional information on 1-(2,4-Dichlorobenzyl)-1,4-diazepane hydrochloride

1-(2,4-Dichlorobenzyl)-1,4-diazepane hydrochloride: A Comprehensive Overview

1-(2,4-Dichlorobenzyl)-1,4-diazepane hydrochloride, also known by its CAS number 1353988-02-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of diazepines, which are seven-membered ring structures containing two nitrogen atoms. The presence of the 2,4-dichlorobenzyl group introduces unique electronic and steric properties, making it a valuable molecule for various applications.

The structure of 1-(2,4-Dichlorobenzyl)-1,4-diazepane hydrochloride consists of a 1,4-diazepane ring system with a 2,4-dichlorobenzyl substituent attached at the 1-position. The diazepane ring is a saturated heterocyclic structure that imparts stability and rigidity to the molecule. The hydrochloride salt form suggests that this compound is typically used in its protonated form, which may influence its solubility and bioavailability.

Recent studies have highlighted the potential of diazepine derivatives in drug discovery, particularly in the development of anti-inflammatory and analgesic agents. The 2,4-dichlorobenzyl group is known to enhance the lipophilicity of the molecule, which can improve its ability to cross biological membranes and interact with target receptors. This makes 1-(2,4-Dichlorobenzyl)-1,4-diazepane hydrochloride a promising candidate for further exploration in medicinal chemistry.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution and cyclization reactions. The choice of synthetic route depends on the availability of starting materials and the desired purity of the final product. Researchers have also investigated the stereochemistry of this compound, as stereo-isomers can exhibit different pharmacological activities.

The pharmacological properties of 1-(2,4-Dichlorobenzyl)-1,4-diazepane hydrochloride have been studied in vitro and in vivo models. Preclinical data suggest that this compound exhibits moderate anti-inflammatory activity and may possess potential as a therapeutic agent for conditions such as arthritis or neuropathic pain. However, further clinical studies are required to confirm its efficacy and safety profile.

In addition to its pharmacological applications, this compound has also been explored for its potential in materials science. The diazepine ring system provides a rigid framework that can be utilized in the design of novel materials with specific mechanical or electronic properties.

In conclusion, 1-(2,4-Dichlorobenzyl)-1,4-diazepane hydrochloride (CAS No: 1353988-02-9) is a versatile compound with a wide range of potential applications in medicine and materials science. Its unique structure and chemical properties make it an attractive target for further research and development.